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Compound of Interest

Compound Name: (Rac)-Normetanephrine-d3

Cat. No.: B12397321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and relevant biological pathways of (Rac)-Normetanephrine-d3. This deuterated

analog of normetanephrine serves as a critical internal standard for quantitative analysis in

clinical and research settings.

Chemical Structure and Properties
(Rac)-Normetanephrine-d3 is a synthetic, deuterated form of normetanephrine, a metabolite

of the neurotransmitter norepinephrine. The incorporation of three deuterium atoms provides a

distinct mass signature, making it an ideal internal standard for mass spectrometry-based

analyses.

Below is a summary of its key chemical and physical properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12397321?utm_src=pdf-interest
https://www.benchchem.com/product/b12397321?utm_src=pdf-body
https://www.benchchem.com/product/b12397321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Chemical Name
4-(2-amino-1-hydroxy-ethyl)- 2-

methoxy-phenol-d3
[1]

Synonyms
(±)-Normetanephrine-d3, DL-

Normetanephrine-d3
[2]

Molecular Formula C₉H₁₀D₃NO₃ [1][3]

Molecular Weight 186.22 g/mol [3]

CAS Number 1073244-89-9 [3]

Form Solid [4]

Purity >95% (HPLC) [1]

Isotopic Enrichment >95% [1]

Storage Conditions -20°C [1]

For the hydrochloride salt form, (Rac)-Normetanephrine-d3 HCl:

Property Value Citation(s)

Molecular Formula C₉H₁₁D₃ClNO₃ [2]

Molecular Weight 222.68 g/mol [2][5][6]

CAS Number 1085333-97-6 [2][5]

Melting Point 202-204°C [4]

Solubility

H₂O: 100 mg/mL (449.07 mM),

DMSO: 20.83 mg/mL (93.54

mM)

[2]

Biological Context: The Catecholamine Metabolic
Pathway
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(Rac)-Normetanephrine-d3, being a deuterated analog of normetanephrine, follows the same

metabolic pathway as its endogenous counterpart. Normetanephrine is a direct metabolite of

norepinephrine, a key catecholamine involved in the sympathetic nervous system's "fight or

flight" response. The conversion of norepinephrine to normetanephrine is catalyzed by the

enzyme Catechol-O-methyltransferase (COMT).[7]

This metabolic process is crucial for the regulation of catecholamine levels. In clinical

diagnostics, elevated levels of normetanephrine and its sister metabolite, metanephrine (from

epinephrine), can be indicative of pheochromocytoma, a rare tumor of the adrenal medulla.[8]

[9]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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